5-({4-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-methoxyphenoxy}methyl)-2-furoic acid

• IUPAC Name: 5-[[4-[(Z)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy]methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C23H17N3O5/c1-29-21-11-14(6-8-19(21)30-13-16-7-9-20(31-16)23(27)28)10-15(12-24)22-25-17-4-2-3-5-18(17)26-22/h2-11H,13H2,1H3,(H,25,26)(H,27,28)/b15-10-
• InChI Key: YMCNIDGRLKHCMB-GDNBJRDFSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OCC4=CC=C(O4)C(=O)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(/C#N)\C2=NC3=CC=CC=C3N2)OCC4=CC=C(O4)C(=O)O
• Molecular Formula: C23H17N3O5
• Molecular Weight: 415.4 g/mol

Description

The compound “5-({4-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-methoxyphenoxy}methyl)-2-furoic acid” is a complex organic molecule. It contains a benzimidazole core, which is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole.

Synthesis Analysis

The synthesis of benzimidazole derivatives involves the condensation of o-phenylenediamine with formic acid. In a related synthesis, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde. The reaction of the obtained aldehyde with thiosemicarbazide in ethanol at reflux temperature yielded a related compound.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques. For instance, the optimized geometrical structure, electronic, and vibrational features of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid were studied using the B3LYP/6-311++G(d,p) basis set.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. It can also undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely. For instance, benzimidazole has a molar mass of 118.139 g·mol−1 and a melting point of 170 to 172 °C.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, it’s worth noting that benzimidazole derivatives are often used in medicinal chemistry due to their ability to interact with biopolymers in living systems.

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s important to handle all chemical compounds with care, avoiding contact with skin, eyes, and clothing, and ensuring adequate ventilation.